Cas no 1235441-11-8 ((1-Methyl-1H-pyrazol-4-yl)methyl acetate)

• Product Name: (1-Methyl-1H-pyrazol-4-yl)methyl acetate
• CAS No: 1235441-11-8
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5050689
• Update Time: 2023-08-25

(1-Methyl-1H-pyrazol-4-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-pyrazol-4-yl)methyl acetate
• (1-methylpyrazol-4-yl)methyl acetate
• NE40869
• Z65511786
• (1-Methyl-1H-pyrazol-4-yl)methyl acetate

• Inchi： 1S/C7H10N2O2/c1-6(10)11-5-7-3-8-9(2)4-7/h3-4H,5H2,1-2H3
• InChI Key： BMIKPWJBRLKYJB-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• XLogP3: -0.1
• Topological Polar Surface Area: 44.1